Cas no 1807004-31-4 (Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate
• CAS No: 1807004-31-4
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4887308
• Update Time: 2025-05-24

Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H11F2NO4/c1-3-17-10(15)5-4-6(16-2)8(14)7(13-5)9(11)12/h4,9,14H,3H2,1-2H3
• InChI Key： MGQISBPETHVDKW-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(=O)OCC)N=1)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.7
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate

Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate, with the CAS number 1807004-31-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and agrochemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development and pest control. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including an ethoxy group, a difluoromethyl group, a hydroxyl group, and a methoxy group. These substituents contribute to its unique chemical properties and biological interactions.

Recent studies have highlighted the potential of Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate as a lead compound in the development of new agrochemicals. Researchers have explored its role as a herbicide and insecticide, demonstrating promising results in controlling various agricultural pests. The presence of the difluoromethyl group is particularly significant, as it enhances the compound's stability and bioavailability, making it more effective in field applications. Additionally, the hydroxyl and methoxy groups contribute to its ability to interact with biological systems, potentially reducing off-target effects.

In terms of synthesis, Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for studying its stereochemical effects on biological activity. These methods not only improve the efficiency of synthesis but also reduce environmental impact by minimizing waste and energy consumption.

The pharmacological properties of this compound have also been extensively studied. Preclinical studies suggest that it exhibits moderate to high activity against certain cancer cell lines, indicating its potential as an anticancer agent. Furthermore, its ability to modulate key enzymes involved in metabolic pathways makes it a candidate for treating metabolic disorders such as diabetes and obesity. The methoxy group plays a critical role in these interactions by enhancing solubility and bioavailability.

From an environmental perspective, the degradation pathways of Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate have been investigated to assess its environmental fate and toxicity. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further research is needed to evaluate its long-term effects on non-target organisms and ecosystems.

In conclusion, Ethyl 2-(difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxylate represents a versatile compound with promising applications across multiple domains. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to emerge, this compound has the potential to contribute significantly to advancements in agriculture, medicine, and environmental science.